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Compound of Interest

Compound Name: Dl-alanyl-glycine

Cat. No.: B073948

For researchers, scientists, and drug development professionals, the safe and efficient
handling of chemical compounds is paramount. This guide provides immediate, essential safety
and logistical information for DI-alanyl-glycine, including detailed operational and disposal
plans to ensure a secure laboratory environment.

Physical and Chemical Properties

Dl-alanyl-glycine is a dipeptide composed of alanine and glycine.[1] It is a white to almost
white crystalline powder.[1][2][3]

Property Value

Molecular Formula C5H10N203[1][2]1[31[41[5]

Molecular Weight 146.14 g/mol [2][3][4][5]

Appearance White to almost white powder or crystal[1][2][3]
Melting Point 225 °CJ[3]

Water Solubility Almost transparent[2][3]

Storage Temperature -15°C[2][3]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b073948?utm_src=pdf-interest
https://www.benchchem.com/product/b073948?utm_src=pdf-body
https://www.benchchem.com/product/b073948?utm_src=pdf-body
https://cymitquimica.com/cas/1188-01-8/
https://cymitquimica.com/cas/1188-01-8/
https://www.guidechem.com/encyclopedia/dl-alanyl-glycine-dic320548.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3347786_EN.htm
https://cymitquimica.com/cas/1188-01-8/
https://www.guidechem.com/encyclopedia/dl-alanyl-glycine-dic320548.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3347786_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3347786.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Alanylglycine
https://www.guidechem.com/encyclopedia/dl-alanyl-glycine-dic320548.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3347786_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3347786.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Alanylglycine
https://cymitquimica.com/cas/1188-01-8/
https://www.guidechem.com/encyclopedia/dl-alanyl-glycine-dic320548.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3347786_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3347786_EN.htm
https://www.guidechem.com/encyclopedia/dl-alanyl-glycine-dic320548.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3347786_EN.htm
https://www.guidechem.com/encyclopedia/dl-alanyl-glycine-dic320548.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3347786_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Hazard Identification and Personal Protective
Equipment (PPE)

While DI-alanyl-glycine is not classified as a hazardous substance, it is crucial to follow
standard laboratory safety protocols to minimize any potential risks.

Personal Protective Equipment (PPE) is a critical line of defense. The following table outlines
the recommended PPE for handling DI-alanyl-glycine.

PPE Category Item Specifications and Use

o Required to protect against
] Safety Glasses with Side ) i
Eye and Face Protection dust particles and accidental

Shields or Goggles
splashes.[6][7]

Standard for handling non-
Hand Protection Nitrile Gloves hazardous chemicals to
prevent skin contact.[6][7][8]

Essential to protect clothing

Body Protection Laboratory Coat and skin from potential spills.

[elel

] A dust mask or respirator may
Not generally required under ) ]
) ) ) be considered when handling
Respiratory Protection normal use with adequate N
large quantities of powder to

avoid inhalation.[7][9]

ventilation.

Experimental Protocols: Step-by-Step Handling and
Storage

Adherence to proper handling and storage procedures is vital for maintaining the integrity of DI-
alanyl-glycine and ensuring a safe working environment.

Receiving and Storage:

o Upon receipt, inspect the container for any damage.
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Store the container tightly closed in a cool, dry, and well-ventilated area.[10] The
recommended storage temperature is -15°C.[2][3]

Weighing and Solution Preparation:

Perform weighing and solution preparation in a designated area, preferably in a chemical
fume hood or a well-ventilated space, to minimize inhalation of the powder.[10]

Wear all required PPE as listed in the table above.
Use a clean spatula and weighing paper.

To prepare a solution, slowly add the weighed DI-alanyl-glycine to the desired solvent,
stirring gently to dissolve.

After handling, wash hands thoroughly.[11]

Spill and Disposal Plan

In the event of a spill or for routine disposal, follow these procedural steps.

Spill Response:

Isolate the area: Prevent unauthorized personnel from entering the spill area.

Wear appropriate PPE: Before cleaning, ensure you are wearing a lab coat, gloves, and
safety glasses.

Contain the spill: For a solid spill, carefully sweep up the material to avoid raising dust and
place it in a labeled, sealed container for disposal.[9][12][13]

Clean the area: Wipe the spill area with a damp cloth. Dispose of the cleaning materials in
the same sealed container.

Decontaminate: Wash the area with soap and water.

Waste Disposal:
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Dl-alanyl-glycine should be disposed of in accordance with local, state, and federal

regulations.

Solid Waste: Place unused DI-alanyl-glycine and any contaminated materials (e.qg.,
weighing paper, gloves) into a clearly labeled, sealed container for chemical waste.[14]

Liquid Waste: Aqueous solutions of DI-alanyl-glycine should be collected in a designated,
labeled waste container. Do not pour down the drain unless permitted by institutional
guidelines.[14]

Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the proper disposal of the chemical waste.[14] Some sources
suggest that the material can be disposed of by a licensed chemical destruction plant or
through controlled incineration.[10]

Caption: Workflow for the safe handling and disposal of DI-alanyl-glycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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